GSK3117391 GSK3117391 GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders.
Brand Name: Vulcanchem
CAS No.: 1018673-42-1
VCID: VC0529425
InChI: InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1
SMILES: C1CCC(CC1)C(C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO
Molecular Formula: C22H33N3O4
Molecular Weight: 403.523

GSK3117391

CAS No.: 1018673-42-1

Inhibitors

VCID: VC0529425

Molecular Formula: C22H33N3O4

Molecular Weight: 403.523

Purity: >98% (or refer to the Certificate of Analysis)

GSK3117391 - 1018673-42-1

CAS No. 1018673-42-1
Product Name GSK3117391
Molecular Formula C22H33N3O4
Molecular Weight 403.523
IUPAC Name cyclopentyl (2S)-2-cyclohexyl-2-[[6-[3-(hydroxyamino)-3-oxopropyl]pyridin-3-yl]methylamino]acetate
Standard InChI InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1
Standard InChIKey AFDPFLDWOXXHQM-NRFANRHFSA-N
SMILES C1CCC(CC1)C(C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO
Appearance Solid powder
Description GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms GSK3117391; GSK-3117391; GSK 3117391; GSK3117391A; GSK-3117391A; GSK 3117391A; HDAC-IN-3; HDAC-IN3; HDAC-IN 3;
PubChem Compound 53630042
Last Modified Nov 11 2021
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